![molecular formula C17H19NO2 B4759737 N-[1-(2-methoxyphenyl)ethyl]-2-phenylacetamide](/img/structure/B4759737.png)
N-[1-(2-methoxyphenyl)ethyl]-2-phenylacetamide
Overview
Description
Synthesis Analysis
The synthesis of N-[1-(2-methoxyphenyl)ethyl]-2-phenylacetamide involves intricate chemical processes. Research by Karmakar and Baruah (2008) on a related compound, N-[2-(4-methoxy-phenyl)-ethyl]-2-(quinolin-8-yloxy)acetamide, provides insight into the synthesis involving different hydrates and co-crystals with acetic acid, highlighting the complex synthesis routes these compounds can undergo (Karmakar & Baruah, 2008).
Molecular Structure Analysis
The molecular structure of such compounds is key to understanding their chemical behavior. The crystal structure and molecular studies, like those conducted on ethyl 4-(4-hydroxyphenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate, provide valuable data on the arrangement of atoms and the spatial configuration, which is crucial for predicting the reactivity and interaction with other molecules (Kaur et al., 2012).
Chemical Reactions and Properties
The chemical reactions and properties of N-[1-(2-methoxyphenyl)ethyl]-2-phenylacetamide are influenced by its functional groups and molecular structure. Studies like those by Rani et al. (2016) on novel acetamide derivatives reveal how modifications in the structure can lead to significant changes in chemical reactivity and the potential for various biological activities (Rani et al., 2016).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, are fundamental for the practical use and handling of the compound. Research on related compounds, such as the preparation and luminescent properties of N-phenyl-2-{2′-[(phenyl-ethyl-carbamoyl)-methoxy]-biphenyl-2-yloxy}-N-ethyl-acetamide lanthanide complexes by Guo et al. (2007), can shed light on these aspects, offering a deeper understanding of how these properties are influenced by molecular structure (Guo et al., 2007).
Chemical Properties Analysis
The chemical properties, including reactivity with other compounds, stability under various conditions, and potential for chemical modifications, are crucial for the application and study of N-[1-(2-methoxyphenyl)ethyl]-2-phenylacetamide. Insights can be drawn from studies on similar compounds, such as the work by Shukla et al. (2012) on BPTES analogs, which explores the structure-activity relationship and how chemical modifications affect the compound's function and reactivity (Shukla et al., 2012).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[1-(2-methoxyphenyl)ethyl]-2-phenylacetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO2/c1-13(15-10-6-7-11-16(15)20-2)18-17(19)12-14-8-4-3-5-9-14/h3-11,13H,12H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKNXXDONDWRYIK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1OC)NC(=O)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(2-methoxyphenyl)ethyl]-2-phenylacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.